![molecular formula C16H17ClN2OS B11774517 4-Amino-1-phenothiazin-10-yl-butan-1-one hydrochloride](/img/structure/B11774517.png)
4-Amino-1-phenothiazin-10-yl-butan-1-one hydrochloride
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Overview
Description
4-Amino-1-phenothiazin-10-yl-butan-1-one hydrochloride is a chemical compound with the molecular formula C16H16N2OS•HCl and a molecular weight of 320.84 g/mol . It is primarily used in research settings, particularly in the fields of proteomics and biochemical studies . This compound is not intended for diagnostic or therapeutic use .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Amino-1-phenothiazin-10-yl-butan-1-one hydrochloride typically involves the reaction of phenothiazine derivatives with appropriate amines and butanone under controlled conditions . The reaction conditions often include the use of solvents such as ethanol or methanol and may require catalysts to facilitate the reaction .
Industrial Production Methods
it is likely that large-scale synthesis follows similar routes as laboratory synthesis, with optimizations for yield and purity .
Chemical Reactions Analysis
Types of Reactions
4-Amino-1-phenothiazin-10-yl-butan-1-one hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur with halogenated compounds under basic conditions.
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide, potassium permanganate.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Solvents: Ethanol, methanol.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols .
Scientific Research Applications
4-Amino-1-phenothiazin-10-yl-butan-1-one hydrochloride has several applications in scientific research, including:
Chemistry: Used as a reagent in various organic synthesis reactions.
Biology: Employed in studies involving enzyme inhibition and protein interactions.
Medicine: Investigated for potential therapeutic effects, although not approved for clinical use.
Industry: Utilized in the development of biochemical assays and diagnostic tools.
Mechanism of Action
The mechanism of action of 4-Amino-1-phenothiazin-10-yl-butan-1-one hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors . The compound may inhibit enzyme activity or modulate receptor function, leading to various biochemical effects . The exact pathways and targets can vary depending on the specific application and experimental conditions .
Comparison with Similar Compounds
Similar Compounds
Phenothiazine: A parent compound with similar structural features.
Chlorpromazine: A phenothiazine derivative used as an antipsychotic.
Promethazine: Another phenothiazine derivative with antihistamine properties.
Uniqueness
4-Amino-1-phenothiazin-10-yl-butan-1-one hydrochloride is unique due to its specific functional groups and molecular structure, which confer distinct biochemical properties . Its ability to interact with a variety of molecular targets makes it a valuable tool in research settings .
Properties
Molecular Formula |
C16H17ClN2OS |
---|---|
Molecular Weight |
320.8 g/mol |
IUPAC Name |
4-amino-1-phenothiazin-10-ylbutan-1-one;hydrochloride |
InChI |
InChI=1S/C16H16N2OS.ClH/c17-11-5-10-16(19)18-12-6-1-3-8-14(12)20-15-9-4-2-7-13(15)18;/h1-4,6-9H,5,10-11,17H2;1H |
InChI Key |
NYLJHEYIUSJREZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)N(C3=CC=CC=C3S2)C(=O)CCCN.Cl |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.